Cas no 648893-79-2 (1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-)
648893-79-2 structure
Product Name:1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
CAS No:648893-79-2
MF:C18H13F2N3
MW:309.312730550766
CID:413359
PubChem ID:23074648
Update Time:2025-04-19
1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
- 5-amino-1-[bis(4-fluorophenyl)methyl]pyrrole-3-carbonitrile
- DTXSID90630279
- SCHEMBL4481324
- 5-Amino-1-[bis(4-fluorophenyl)methyl]-1H-pyrrole-3-carbonitrile
- 648893-79-2
- WRGTYSUIUWIQFC-UHFFFAOYSA-N
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- Inchi: 1S/C18H13F2N3/c19-15-5-1-13(2-6-15)18(14-3-7-16(20)8-4-14)23-11-12(10-21)9-17(23)22/h1-9,11,18H,22H2
- InChI Key: WRGTYSUIUWIQFC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1C=C(C#N)C=C1N
Computed Properties
- Exact Mass: 309.10789
- Monoisotopic Mass: 309.10775375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.74
1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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